Cas no 27833-18-7 ((8R,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one)

• Product Name: (8R,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• CAS No: 27833-18-7
• MF: C₁₉H₂₆O₂
• MW: 286.408545970917
• CID: 3161681
• PubChem ID: 11875853
• Update Time: 2025-04-21

(8R,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one Chemical and Physical Properties

Names and Identifiers

• (8R,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• 17α-Boldenone
• A-Boldenone
• A-Hydroxyandrosta-1,4-dien-3-one
• Epiboldenone
• NS00098443
• DTXSID80474528
• 17a-Boldenone
• 17alpha-Boldenone 100 microg/mL in Acetonitrile
• 1,4-androstadiene-17-beta-ol-3-one
• SCHEMBL11020843
• 27833-18-7
• 17alpha-boldenone

• Inchi： 1S/C19H26O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h7,9,11,14-17,21H,3-6,8,10H2,1-2H3/t14-,15-,16-,17+,18-,19-/m0/s1
• InChI Key： RSIHSRDYCUFFLA-KZYORJDKSA-N
• SMILES： O[C@@H]1CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 286.19300
• Monoisotopic Mass: 286.193280068Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.65520